molecular formula C22H19FN4O B243628 N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-3,4-dimethylbenzamide

N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-3,4-dimethylbenzamide

Cat. No. B243628
M. Wt: 374.4 g/mol
InChI Key: NBWGLDUTMWYXAP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-3,4-dimethylbenzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas of study. This compound is commonly referred to as FM-DAAO and is known for its ability to inhibit the activity of D-amino acid oxidase (DAAO), an enzyme that plays a crucial role in the metabolism of D-amino acids.

Mechanism of Action

FM-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-3,4-dimethylbenzamide works by inhibiting the activity of N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-3,4-dimethylbenzamide, an enzyme that is responsible for the metabolism of D-amino acids. N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-3,4-dimethylbenzamide catalyzes the oxidative deamination of D-amino acids, converting them to their corresponding α-keto acids. The inhibition of N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-3,4-dimethylbenzamide activity by FM-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-3,4-dimethylbenzamide leads to the accumulation of D-amino acids, which can then modulate several biological processes.
Biochemical and Physiological Effects:
The inhibition of N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-3,4-dimethylbenzamide activity by FM-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-3,4-dimethylbenzamide has been shown to have several biochemical and physiological effects. Studies have shown that FM-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-3,4-dimethylbenzamide can modulate neurotransmission by increasing the levels of D-serine, an endogenous co-agonist of the NMDA receptor. FM-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-3,4-dimethylbenzamide has also been shown to modulate immune response by increasing the production of cytokines and chemokines.

Advantages and Limitations for Lab Experiments

FM-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-3,4-dimethylbenzamide has several advantages for use in lab experiments. It is a potent and selective inhibitor of N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-3,4-dimethylbenzamide, making it an ideal tool for studying the role of D-amino acids in various biological processes. However, FM-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-3,4-dimethylbenzamide has several limitations, including its poor solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the use of FM-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-3,4-dimethylbenzamide in scientific research. One area of interest is the role of D-amino acids in aging and neurodegenerative diseases. Another area of interest is the potential use of FM-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-3,4-dimethylbenzamide as a therapeutic agent for the treatment of various diseases, including schizophrenia and cancer. Additionally, the development of new and improved inhibitors of N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-3,4-dimethylbenzamide, including FM-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-3,4-dimethylbenzamide, is an area of active research.

Synthesis Methods

The synthesis of FM-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-3,4-dimethylbenzamide involves several steps, including the reaction of 4-fluoroaniline with 2-nitrobenzaldehyde to form 2-(4-fluorophenyl)-2-nitroethene. The resulting compound is then reacted with 6-methyl-1,2,3-benzotriazole to form 2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazole-5-carbaldehyde. This compound is then reduced to form 2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazole-5-carboxylic acid, which is then coupled with 3,4-dimethylbenzoyl chloride to form FM-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-3,4-dimethylbenzamide.

Scientific Research Applications

FM-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-3,4-dimethylbenzamide has been widely used in scientific research to study the role of D-amino acids in various physiological processes. D-amino acids have been found to play a crucial role in several biological processes, including neurotransmission, cell signaling, and immune response. The inhibition of N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-3,4-dimethylbenzamide activity by FM-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-3,4-dimethylbenzamide has been shown to increase the levels of D-amino acids in the brain, leading to the modulation of several biological processes.

properties

Molecular Formula

C22H19FN4O

Molecular Weight

374.4 g/mol

IUPAC Name

N-[2-(4-fluorophenyl)-6-methylbenzotriazol-5-yl]-3,4-dimethylbenzamide

InChI

InChI=1S/C22H19FN4O/c1-13-4-5-16(10-14(13)2)22(28)24-19-12-21-20(11-15(19)3)25-27(26-21)18-8-6-17(23)7-9-18/h4-12H,1-3H3,(H,24,28)

InChI Key

NBWGLDUTMWYXAP-UHFFFAOYSA-N

SMILES

CC1=C(C=C(C=C1)C(=O)NC2=CC3=NN(N=C3C=C2C)C4=CC=C(C=C4)F)C

Canonical SMILES

CC1=C(C=C(C=C1)C(=O)NC2=CC3=NN(N=C3C=C2C)C4=CC=C(C=C4)F)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.